3-Ethylcyclopentane-1,2-dione
3-Ethylcyclopentane-1,2-dione
3-Ethyl-1, 2-cyclopentanedione, also known as fema 3152, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. 3-Ethyl-1, 2-cyclopentanedione is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Outside of the human body, 3-ethyl-1, 2-cyclopentanedione can be found in coffee and coffee products. This makes 3-ethyl-1, 2-cyclopentanedione a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
13494-08-1
VCID:
VC20968195
InChI:
InChI=1S/C7H10O2/c1-2-5-3-4-6(8)7(5)9/h5H,2-4H2,1H3
SMILES:
CCC1CCC(=O)C1=O
Molecular Formula:
C7H10O2
Molecular Weight:
126.15 g/mol
3-Ethylcyclopentane-1,2-dione
CAS No.: 13494-08-1
Cat. No.: VC20968195
Molecular Formula: C7H10O2
Molecular Weight: 126.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Ethyl-1, 2-cyclopentanedione, also known as fema 3152, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. 3-Ethyl-1, 2-cyclopentanedione is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Outside of the human body, 3-ethyl-1, 2-cyclopentanedione can be found in coffee and coffee products. This makes 3-ethyl-1, 2-cyclopentanedione a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 13494-08-1 |
| Molecular Formula | C7H10O2 |
| Molecular Weight | 126.15 g/mol |
| IUPAC Name | 3-ethylcyclopentane-1,2-dione |
| Standard InChI | InChI=1S/C7H10O2/c1-2-5-3-4-6(8)7(5)9/h5H,2-4H2,1H3 |
| Standard InChI Key | RRVYBPVLSILURP-UHFFFAOYSA-N |
| SMILES | CCC1CCC(=O)C1=O |
| Canonical SMILES | CCC1CCC(=O)C1=O |
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